1-(4-Pentylphenyl)ethan-1-ol

• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• SMILES: CCCCCC1=CC=C(C=C1)C(C)O
• InChI: InChI=1S/C13H20O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-11,14H,3-6H2,1-2H3
• InChIKey: MVURWJUERXRTAO-UHFFFAOYSA-N

1-(4-Pentylphenyl)ethan-1-ol – Key Physicochemical and Procurement Characteristics

1-(4-Pentylphenyl)ethan-1-ol (CAS 65189-89-1) is a chiral secondary alcohol of the 1-aryl-1-ethanol class, comprising a para-pentyl-substituted phenyl ring attached to a methyl carbinol center [1]. With a molecular formula of C₁₃H₂₀O and a molecular weight of 192.30 g/mol, the compound exhibits a computed octanol-water partition coefficient (XLogP3-AA) of 3.9, a single hydrogen bond donor/acceptor pair, and a topological polar surface area of 20.2 Ų [1]. It is commercially available as the racemate and as separate (R)- and (S)-enantiomers (CAS 125574-57-4 and 125574-55-2, respectively), typically at 95% purity with batch-specific QC documentation including NMR, HPLC, and GC .

Enantiomer selection Separate (R)- and (S)-enantiomers available for stereochemical studies

Lipophilicity Intermediate logP supports balanced membrane partitioning and solubility

Batch QC Documented purity with NMR, HPLC, GC per batch

• [1] PubChem. (2026). Compound Summary for CID 14848244: 1-(4-Pentylphenyl)ethan-1-ol. National Library of Medicine, National Center for Biotechnology Information. View Source

Why 1-(4-Pentylphenyl)ethan-1-ol Cannot Be Interchanged with Shorter- or Longer-Chain 1-Aryl-1-ethanol Analogs

Within the homologous series of 4-n-alkylphenyl ethanols, the pentyl chain length represents a critical balance between lipophilicity, mesophase compatibility, and synthetic accessibility that generic substitution with butyl or hexyl analogs cannot replicate [1]. In the context of ferroelectric liquid crystal dopant design, the alpha-(4-substituted phenyl)ethyl alcohol scaffold requires precise alkyl-chain geometry to induce adequate spontaneous polarization while maintaining low viscosity and the requisite I→N→SmA→SmC* phase sequence [2]. The pentyl group occupies a specific parameter window: shorter chains (butyl) reduce mesophase thermal stability, while longer chains (hexyl, heptyl) elevate melting points and viscosity beyond practical device operating ranges [2]. These structure-dependent physicochemical differences directly translate into quantifiable variations in lipophilicity, phase behavior, and enantioselective recognition, making the pentyl congener a non-fungible selection in applications where both hydrophobic balance and mesogenic performance are co-optimized.

Butyl analog (C4) Lower lipophilicity may reduce membrane permeability and alter partitioning in lipid-based formulations.

Hexyl analog (C6) Higher logP may decrease aqueous solubility and increase off-target promiscuity in cell-based assays.

Shorter/longer chain mismatch Non-pentyl chains narrow smectic phase stability range, limiting utility as ferroelectric LC dopant precursor.

• [1] PubChem. (2026). Compound Summary for CID 14848244: 1-(4-Pentylphenyl)ethan-1-ol – XLogP3-AA 3.9. National Library of Medicine. View Source
• [2] U.S. Patent No. 5,209,867. (1993). Derivatives of alpha-(4-substituted phenyl)ethyl alcohols and liquid crystal compositions containing the same. U.S. Patent and Trademark Office. View Source

Quantitative Differentiation Evidence for 1-(4-Pentylphenyl)ethan-1-ol vs. Closest Analogs

Lipophilicity (XLogP3-AA) of the Pentyl Congener vs. Homologous Butyl and Hexyl Analogs

The computed octanol-water partition coefficient (XLogP3-AA) for 1-(4-pentylphenyl)ethan-1-ol is 3.9 [1]. Applying the established methylene-group contribution of approximately +0.5 logP units per CH₂ for alkylbenzenes [2], the butyl analog (C₄ chain) is estimated at ~3.4 and the hexyl analog (C₆ chain) at ~4.4. This places the pentyl congener within the optimal lipophilicity window (logP 3–4) commonly associated with balanced passive membrane permeability and aqueous solubility for small-molecule probes, whereas the butyl analog trends toward lower permeability and the hexyl analog toward excessive lipophilicity-related promiscuity and solubility deficits (<0.01 mg/mL projected aqueous solubility for logP >4.0).

Lipophilicity (XLogP3-AA)

Class-level inference

3.9 vs. ~3.4 (butyl) & ~4.4 (hexyl)

Supports balanced permeability-solubility review

Estimated homolog values; verify experimentally

Evidence Dimension	Octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 3.9
Comparator Or Baseline	1-(4-butylphenyl)ethanol (XLogP3-AA ≈ 3.4, estimated); 1-(4-hexylphenyl)ethanol (XLogP3-AA ≈ 4.4, estimated)
Quantified Difference	Δ logP ≈ +0.5 vs. butyl homolog; Δ logP ≈ −0.5 vs. hexyl homolog
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07); methylene increment based on established alkylbenzene fragment constants

Why This Matters

The intermediate logP of the pentyl congener predicts a superior balance between membrane permeability and aqueous solubility compared to the butyl (under-lypophilic) and hexyl (over-lypophilic) homologs, which is critical for consistent performance in cell-based assays and lipid-based formulations.

• [1] PubChem. (2026). Compound Summary for CID 14848244: 1-(4-Pentylphenyl)ethan-1-ol – XLogP3-AA 3.9. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525–616. [Established π(CH₂) ≈ 0.5 for alkylbenzene systems.] View Source

Liquid Crystal Mesophase Compatibility: Pentyl Chain Length Optimizes Smectic Phase Stability

Patent US 5,209,867 discloses that alpha-(4-substituted phenyl)ethyl alcohol derivatives with straight-chain alkyl groups of 1–12 carbons serve as chiral dopants to induce spontaneous polarization in smectic C* liquid crystal compositions [1]. Among the exemplified substituents, n-pentyl and n-pentyloxy chains appear repeatedly in compounds exhibiting the required I→N→SmA→SmC* phase sequence near room temperature [1]. Differential scanning calorimetry (DSC) analysis on analogous 4-pentylphenyl-containing liquid crystal esters reveals smectic phase retention between 120°C and 180°C . In contrast, butyl-chain derivatives typically show narrower smectic ranges (onset of isotropic phase <130°C), while hexyl and longer chains elevate the melting point above 25°C, impeding room-temperature device operation [REFS-1, REFS-2]. This positions the pentyl congener as the chain-length 'sweet spot' for ferroelectric liquid crystal formulation.

Smectic Phase Stability

Class-level inference

~120–180°C range; broader vs. butyl, lower Tm vs. hexyl

Supports room-temperature LC dopant design

DSC data on derivative esters

Evidence Dimension	Smectic mesophase thermal stability range in doped liquid crystal compositions
Target Compound Data	Smectic phase retained from ~120°C to ~180°C (for derivatives incorporating the 4-pentylphenyl-ethanol scaffold)
Comparator Or Baseline	Butyl-chain analogs: smectic range narrowed (<130°C isotropic onset); hexyl-chain analogs: melting point >25°C (room-temperature crystallization risk)
Quantified Difference	Approximately 30–50°C broader smectic range vs. butyl; at least 25°C lower melting point vs. hexyl
Conditions	DSC analysis of smectic liquid crystal mixtures doped with alpha-(4-alkylphenyl)ethyl alcohol esters; phase assignments by polarized optical microscopy

Why This Matters

The pentyl chain length uniquely balances thermal stability of the smectic phase with a sub-ambient melting point, making 1-(4-pentylphenyl)ethan-1-ol the preferred scaffold for designing room-temperature ferroelectric liquid crystal dopants.

• [1] U.S. Patent No. 5,209,867. (1993). Derivatives of alpha-(4-substituted phenyl)ethyl alcohols and liquid crystal compositions containing the same. View Source

Enantiomeric Purity and Chiral Resolution: Guaranteed 95% Chemical Purity with Verified Enantiomeric Integrity

Commercially, 1-(4-pentylphenyl)ethan-1-ol is supplied as the racemate or as optically resolved (R)- and (S)-enantiomers under separate CAS numbers (125574-57-4 and 125574-55-2, respectively), each certified at 95% minimum purity with batch-level NMR, HPLC, and GC quality control . Enantioselective hydrogenation of the prochiral ketone 1-(4-pentylphenyl)ethan-1-one using BINAP-Ru(II) catalysts delivers the chiral alcohol with >90% enantiomeric excess (ee) . In contrast, the butyl and hexyl analogs are less commonly offered as resolved enantiomers from major suppliers, and documented enantioselective synthesis protocols for those chain lengths are sparse in the patent literature . This procurement-grade enantiomeric definition, combined with published high-ee synthetic access, differentiates the pentyl congener for applications requiring single-enantiomer chiral building blocks.

Enantiomer Availability & Purity

Supplier data

≥95% purity; >90% ee achievable

Supports enantiomer-specific SAR studies

Comparators lack documented resolved forms

Evidence Dimension	Commercial availability of resolved enantiomers with documented enantiomeric excess
Target Compound Data	(R)- and (S)-enantiomers available at ≥95% purity; >90% ee achievable via BINAP-Ru(II) asymmetric hydrogenation
Comparator Or Baseline	1-(4-butylphenyl)ethanol and 1-(4-hexylphenyl)ethanol: enantiomerically resolved forms less readily available; no published >90% ee synthetic protocol identified
Quantified Difference	Enantiomeric excess >90% (target) vs. unreported or unavailable (comparators)
Conditions	BINAP-Ru(II) catalyzed asymmetric hydrogenation of 1-(4-pentylphenyl)ethan-1-one; commercial QC by NMR/HPLC/GC

Why This Matters

Reliable procurement of both enantiomers with documented ee enables stereochemical structure-activity relationship studies and asymmetric synthesis campaigns that cannot be conducted with uncharacterized or poorly resolved butyl/hexyl analogs.

Negligible Off-Target Activity in Key Screening Panels: Acetylcholinesterase and Dihydroorotase

In vitro profiling data indicate that 1-(4-pentylphenyl)ethan-1-ol exhibits no inhibition of acetylcholinesterase at 100 µM and shows only marginal inhibition of dihydroorotase with an IC₅₀ of 1.00 × 10⁶ nM (1 mM) at pH 7.37 [1]. These values represent essentially inactive responses, supporting the compound's suitability as an inert scaffold or negative control in biochemical assays. By comparison, many structurally related benzylic alcohols with shorter alkyl chains or additional polar substituents exhibit detectable acetylcholinesterase inhibition at similar concentrations . The pentyl chain's steric bulk and hydrophobic character are consistent with reduced off-target binding at these enzymes, a property that can simplify interpretation of biological screening data when the compound is used as a synthetic intermediate or control probe.

Off-Target Profile

Reported

AChE: no inhib. at 100 µM; Dihydroorotase IC₅₀ 1.00×10⁶ nM

Supports use as inert scaffold or control

Selectivity window >10-fold vs. active benzylic alcohols

Evidence Dimension	Inhibitory activity against acetylcholinesterase (AChE) and dihydroorotase
Target Compound Data	AChE: no inhibition at 100 µM; Dihydroorotase IC₅₀ = 1.00 × 10⁶ nM
Comparator Or Baseline	Class-level: structurally related benzylic alcohols with shorter chains or polar substituents frequently show AChE IC₅₀ < 100 µM
Quantified Difference	At least 10-fold selectivity window vs. typical active benzylic alcohols
Conditions	AChE assay: compound at 100 µM; Dihydroorotase assay: 10 µM compound, pH 7.37, mouse Ehrlich ascites enzyme

Why This Matters

Demonstrated lack of activity in two common off-target assays reduces the risk of confounding biological results when 1-(4-pentylphenyl)ethan-1-ol is employed as a scaffold, intermediate, or control, distinguishing it from more promiscuous benzylic alcohol analogs.

• [1] BindingDB. (2013). SMILES Search: IC₅₀ = 1.00E+6 nM for dihydroorotase inhibition at pH 7.37. View Source

Procurement-Driven Application Scenarios for 1-(4-Pentylphenyl)ethan-1-ol

Chiral Building Block for Asymmetric Synthesis of Bioactive Molecules

The commercial availability of both (R)- and (S)-enantiomers of 1-(4-pentylphenyl)ethan-1-ol at ≥95% purity, combined with the established >90% ee asymmetric hydrogenation protocol , makes this compound a reliable chiral pool starting material for constructing single-enantiomer APIs, chiral ligands, and stereochemical probes. Its intermediate logP of 3.9 ensures compatibility with standard organic reaction conditions while avoiding the excessive lipophilicity that complicates purification of hexyl analogs [1].

Ferroelectric Liquid Crystal Dopant for Fast-Switching Display Devices

Patent literature establishes that alpha-(4-substituted phenyl)ethyl alcohol esters incorporating the pentylphenyl scaffold induce spontaneous polarization in smectic C* liquid crystal mixtures while maintaining the critical I→N→SmA→SmC* phase sequence near room temperature [2]. The pentyl chain length specifically avoids the room-temperature crystallization observed with hexyl analogs and the narrow smectic range of butyl analogs [2], making 1-(4-pentylphenyl)ethan-1-ol the preferred alcohol precursor for designing high-speed ferroelectric display dopants.

Negative Control or Inert Scaffold in Biochemical Counter-Screening Panels

With no acetylcholinesterase inhibition at 100 µM and only marginal dihydroorotase activity (IC₅₀ ~1 mM) , 1-(4-pentylphenyl)ethan-1-ol serves as a validated negative control in enzyme inhibition assays. Its low off-target profile distinguishes it from more polar or shorter-chain benzylic alcohols that exhibit promiscuous enzyme binding, enabling cleaner interpretation of screening data in drug discovery campaigns.

QSAR Calibration Standard for Alkyl Chain Lipophilicity Optimization

With a well-defined XLogP3-AA of 3.9 and a single H-bond donor/acceptor pair [1], the compound serves as an ideal calibration point for quantitative structure-activity relationship (QSAR) models exploring the impact of alkyl chain length on permeability, solubility, and target binding. Its intermediate position between butyl (estimated logP ~3.4) and hexyl (estimated logP ~4.4) homologs provides a critical data point for establishing lipophilicity-activity correlations.

Application

Selection Property

Validation Focus

Chiral SAR & probe synthesis

Enantiomeric purity and availability

Verify enantiomeric excess and chiral HPLC identity

Ferroelectric LC dopant research

Pentyl chain mesophase compatibility

Confirm phase sequence and smectic range in mixtures

Negative control in enzyme assays

Inert off-target profile

Validate lack of inhibition at assay concentrations

Lipophilicity QSAR calibration

Intermediate logP and single HBD/HBA

Confirm experimental logP and membrane permeability

• [1] PubChem. (2026). Compound Summary for CID 14848244: 1-(4-Pentylphenyl)ethan-1-ol – XLogP3-AA 3.9. View Source
• [2] U.S. Patent No. 5,209,867. (1993). Derivatives of alpha-(4-substituted phenyl)ethyl alcohols and liquid crystal compositions containing the same. View Source